Cas no 6413-10-1 (Ethyl 2-(2-Methyl-1,3-dioxolan-2-yl)acetate)

• Product Name: Ethyl 2-(2-Methyl-1,3-dioxolan-2-yl)acetate
• CAS No: 6413-10-1
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• MDL: MFCD00152488
• CID: 46757
• PubChem ID: 80865
• Update Time: 2026-05-14

Ethyl 2-(2-Methyl-1,3-dioxolan-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-methyl-1,3-dioxolan-2-yl)acetate
• Jasmaprunat
• Ketopommal
• Apple essence
• Fructone
• 2-Methyl-1,3-dioxolane-2-acetic acid, ethyl ester
• Ethyl (2-methyl-1,3-dioxolan-2-yl)acetate
• o-Cresolphthalein
• Ethyl 2-Methyl-1,3-dioxolane-2-acetate
• Applinal
• Ethyl 2-methyldioxolan-2-yl acetate
• NSC 6537
• 2-(2-Methyl-1,3-dioxolan-2-yl)acetic Acid Ethyl Ester
• Frutinal
• Ethylfruitat
• Methyldioxolan
• Fragolan
• 2-Methyl-1,3-dioxolane-2-acetic acid ethyl ester
• 1,3-Dioxolane-2-acetic acid, 2-methyl-, ethyl ester
• Ethyl acetoacetate ethylene ketal
• Ethyl acetoacetate 3-ethylene acetal
• G5EXI4NID0
• Ethyl acetoacetate ethylene acetal
• XWEOGMYZFCHQNT-UHFFFAOYSA-N
• Ethyl 3-oxobutyrate ethylene ketal
• Ethylacetoacetate ethyleneglycol
• Ethyl 2-(2-Methyl-1,3-dioxolan-2-yl)acetate

• MDL： MFCD00152488
• Inchi： 1S/C8H14O4/c1-3-10-7(9)6-8(2)11-4-5-12-8/h3-6H2,1-2H3
• InChI Key： XWEOGMYZFCHQNT-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])OC1(C([H])([H])[H])C([H])([H])C(=O)OC([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 174.08900
• Monoisotopic Mass: 174.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8

Experimental Properties

• Color/Form: Colorless liquid. Fresh apple aroma.
• Density: 1.0817 (rough estimate)
• Boiling Point: 98°C/12mmHg(lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.431-1.435
• PSA: 44.76000
• LogP: 0.70260
• FEMA: 4477 | ETHYL ACETOACETATE ETHYLENEGLYCOL KETAL

Ethyl 2-(2-Methyl-1,3-dioxolan-2-yl)acetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• RTECS：JH6762500
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 2-(2-Methyl-1,3-dioxolan-2-yl)acetate

Comprehensive Overview of Ethyl 2-(2-Methyl-1,3-dioxolan-2-yl)acetate (CAS No. 6413-10-1)

Ethyl 2-(2-Methyl-1,3-dioxolan-2-yl)acetate (CAS No. 6413-10-1) is a versatile organic compound widely utilized in the synthesis of fragrances, pharmaceuticals, and specialty chemicals. Its unique molecular structure, featuring a 1,3-dioxolane ring and an ethyl acetate moiety, makes it a valuable intermediate in organic chemistry. The compound's CAS number 6413-10-1 is frequently searched by researchers and industry professionals seeking high-purity reagents for advanced applications.

In recent years, the demand for Ethyl 2-(2-Methyl-1,3-dioxolan-2-yl)acetate has surged due to its role in green chemistry initiatives. As sustainability becomes a key focus, this compound's potential as a bio-based solvent and renewable feedstock has attracted significant attention. Laboratories and manufacturers are increasingly exploring its use in eco-friendly formulations, aligning with global trends toward reduced environmental impact.

The synthesis of 6413-10-1 typically involves the reaction of 2-methyl-1,3-dioxolane with ethyl bromoacetate under controlled conditions. This process highlights the compound's significance in heterocyclic chemistry, where its dioxolane ring serves as a protective group for carbonyl functionalities. Researchers often search for "synthesis of Ethyl 2-(2-Methyl-1,3-dioxolan-2-yl)acetate" when developing novel synthetic routes or optimizing existing methodologies.

From an analytical perspective, CAS 6413-10-1 demonstrates excellent stability under standard storage conditions, making it a reliable reagent for long-term projects. Its physical properties, including moderate boiling point and good solubility in common organic solvents, contribute to its widespread use in laboratory applications. Quality control protocols for this compound often focus on GC-MS analysis and NMR spectroscopy to ensure purity and consistency.

In the fragrance industry, Ethyl 2-(2-Methyl-1,3-dioxolan-2-yl)acetate serves as a precursor for various flavor compounds and aromatic esters. Its ability to impart fruity and floral notes has made it particularly valuable in the development of specialty perfumes and food flavorings. Product developers frequently inquire about "applications of 6413-10-1 in fragrance chemistry" when formulating new scent profiles.

The pharmaceutical sector has shown growing interest in CAS No. 6413-10-1 as a building block for drug discovery programs. Its functional groups offer multiple sites for chemical modification, enabling the creation of diverse molecular architectures. Recent patent literature reveals innovative uses of this compound in the synthesis of bioactive molecules with potential therapeutic applications.

Safety considerations for handling Ethyl 2-(2-Methyl-1,3-dioxolan-2-yl)acetate follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended during use. Material Safety Data Sheets (MSDS) for 6413-10-1 provide comprehensive guidance on storage, handling, and disposal procedures.

Market trends indicate steady growth in the availability of CAS 6413-10-1 from specialty chemical suppliers worldwide. Purchasers often search for "high purity Ethyl 2-(2-Methyl-1,3-dioxolan-2-yl)acetate" or "bulk quantities of 6413-10-1" when sourcing this material. Quality specifications typically include minimum purity levels (often ≥98%) and detailed analytical certificates to meet research and industrial requirements.

Future research directions for Ethyl 2-(2-Methyl-1,3-dioxolan-2-yl)acetate may explore its potential in catalysis and material science applications. The compound's structural features suggest possible utility in designing functional polymers or advanced materials with tailored properties. As synthetic methodologies evolve, new derivatives of 6413-10-1 may emerge with enhanced performance characteristics for specialized applications.

For researchers working with CAS No. 6413-10-1, proper analytical characterization remains crucial for successful application. Common techniques include infrared spectroscopy for functional group identification and chromatographic methods for purity assessment. Reference spectra and retention time data for Ethyl 2-(2-Methyl-1,3-dioxolan-2-yl)acetate are valuable resources frequently sought by analytical chemists.

The global chemical database landscape shows increasing inclusion of 6413-10-1 in comprehensive chemical inventories and research compound libraries. This reflects the compound's growing importance across multiple scientific disciplines. Database queries often combine the CAS number with terms like "spectral data" or "synthetic applications" to retrieve targeted information about this versatile chemical.